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Compound of Interest

Compound Name: 2-Bromobutanenitrile

Cat. No.: B1610734

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromobutanenitrile, specifically its boiling point and density. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require accurate physical data and an understanding of the methodologies used
for their determination.

Physical Properties of 2-Bromobutanenitrile

2-Bromobutanenitrile is a halogenated nitrile compound with the molecular formula CaHeBrN.
Accurate knowledge of its physical properties is essential for its handling, purification, and use
in synthetic chemistry.

The experimentally determined and calculated physical properties of 2-Bromobutanenitrile
are summarized in the table below.

Physical Property Value Conditions Source
Boiling Point 149.195 °C at 760 mmHg [1]
69-73 °C at 10 Torr

Density 1.458 g/cm3 Not Specified [1]
1.4766 g/lcm3 Not Specified
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Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of

boiling point and density for a liquid organic compound such as 2-Bromobutanenitrile.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially with small sample volumes, the Thiele tube

method is commonly employed.

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
High-boiling point oil (e.g., mineral oil or silicone oil)

Rubber band or wire for attachment

Procedure:

A small volume (approximately 0.5 mL) of 2-Bromobutanenitrile is placed into the small test
tube.

A capillary tube, sealed at one end, is placed into the test tube with its open end submerged
in the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed into a Thiele tube containing a high-boiling point oil, ensuring
the sample is fully immersed.
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e The side arm of the Thiele tube is gently heated, allowing convection currents to ensure
uniform temperature distribution throughout the oil.

e As the temperature rises, a stream of bubbles will begin to emerge from the open end of the
capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the bubbling stops and the liquid
just begins to be drawn back into the capillary tube. At this point, the vapor pressure inside
the capillary tube is equal to the atmospheric pressure.

The density of a liquid is its mass per unit volume. It is typically determined using a pycnometer
or by direct mass and volume measurements.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Thermometer

Water bath
Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on
an analytical balance.

e The pycnometer is then filled with distilled water of a known temperature and its mass is
measured again. The volume of the pycnometer can be calculated using the known density
of water at that temperature.

e The pycnometer is emptied, dried completely, and then filled with 2-Bromobutanenitrile.

e The mass of the pycnometer filled with the sample liquid is measured.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1610734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The density of 2-Bromobutanenitrile is then calculated by dividing the mass of the liquid
(mass of filled pycnometer minus mass of empty pycnometer) by the volume of the
pycnhometer determined in step 2.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination of the physical
properties of a liquid chemical sample.
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Caption: Workflow for determining the boiling point and density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1610734?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL728776.htm
https://www.benchchem.com/product/b1610734#physical-properties-of-2-bromobutanenitrile-boiling-point-density
https://www.benchchem.com/product/b1610734#physical-properties-of-2-bromobutanenitrile-boiling-point-density
https://www.benchchem.com/product/b1610734#physical-properties-of-2-bromobutanenitrile-boiling-point-density
https://www.benchchem.com/product/b1610734#physical-properties-of-2-bromobutanenitrile-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

